Cas no 52485-04-8 (DL-Proline, 3-methyl-, trans-)

• Product Name: DL-Proline, 3-methyl-, trans-
• CAS No: 52485-04-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD23099031
• CID: 4020183
• PubChem ID: 14185044
• Update Time: 2025-10-29

DL-Proline, 3-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• DL-Proline, 3-methyl-, trans-
• trans-3-Methyl-pyrrolidine-2-carboxylic acid
• SCHEMBL6079315
• DB-309755
• 52485-04-8
• (2R,3R)-3-METHYLPYRROLIDINE-2-CARBOXYLIC ACID
• CNPSFBUUYIVHAP-RFZPGFLSSA-N
• AT30164
• Trans-3-methyl-dl-proline
• 118758-47-7

• MDL： MFCD23099031
• Inchi： 1S/C6H11NO2/c1-4-2-3-7-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： CNPSFBUUYIVHAP-RFZPGFLSSA-N
• SMILES： C(O)(=O)[C@H]1[C@H](C)CCN1

Computed Properties

• Exact Mass: 129.078978594Da
• Monoisotopic Mass: 129.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3Ų

Additional information on DL-Proline, 3-methyl-, trans-

Comprehensive Guide to DL-Proline, 3-methyl-, trans- (CAS No. 52485-04-8): Properties, Applications, and Research Insights

DL-Proline, 3-methyl-, trans- (CAS No. 52485-04-8) is a modified amino acid derivative gaining attention in biochemical and pharmaceutical research. This compound, a methylated variant of proline, exhibits unique stereochemical properties due to its trans- configuration. Researchers are increasingly exploring its role in peptide synthesis, enzyme inhibition, and as a chiral building block for drug development. The 3-methyl- substitution introduces steric effects that can significantly alter molecular interactions, making it valuable for studying protein folding and ligand-receptor binding.

In recent years, the demand for specialized amino acids like DL-Proline, 3-methyl-, trans- has surged due to advancements in peptide-based therapeutics. With growing interest in targeted drug delivery and biocatalysis, this compound's ability to influence secondary structure formation in peptides has become particularly relevant. Computational chemists frequently investigate its conformational behavior using molecular dynamics simulations, while synthetic biologists explore its incorporation into engineered proteins with enhanced stability.

The physicochemical profile of 52485-04-8 reveals interesting characteristics for formulation scientists. Its zwitterionic nature at physiological pH ranges affects solubility and membrane permeability - crucial factors for bioavailability optimization in drug design. Current studies focus on how the methyl group at the 3-position modifies the pyrrolidine ring's electronic distribution compared to standard proline residues, potentially offering new avenues for metabolic stability enhancement in peptide drugs.

Analytical methodologies for characterizing DL-Proline, 3-methyl-, trans- typically combine HPLC-MS techniques with advanced chiral separation protocols. The compound's purity assessment is critical for research applications, particularly in asymmetric synthesis where even minor enantiomeric impurities can dramatically affect reaction outcomes. Recent publications highlight its utility in constructing conformationally constrained peptidomimetics - a hot topic in GPCR-targeted drug discovery programs.

From an industrial perspective, 52485-04-8 finds applications beyond pharmaceuticals. The flavor and fragrance industry examines its derivatives for umami taste modulation, while material scientists investigate its potential in bio-based polymers. Its environmental fate and green chemistry synthesis routes are emerging research areas, aligning with the growing emphasis on sustainable chemical production practices. Regulatory databases classify this compound as non-hazardous under standard handling conditions, facilitating its adoption across multiple disciplines.

Ongoing clinical research explores DL-Proline, 3-methyl-, trans- incorporation into therapeutic peptides for neurological and metabolic disorders. The compound's ability to induce specific secondary structures makes it particularly valuable for developing blood-brain barrier penetrating peptides. Meanwhile, agricultural chemists are evaluating proline analogs like this for plant stress resistance enhancement, tapping into the growing bio-stimulant market.

The commercial availability of CAS 52485-04-8 from specialty chemical suppliers typically includes comprehensive certificates of analysis detailing enantiomeric purity and impurity profiles. Storage recommendations generally suggest cool, dry conditions to maintain stability, with particular attention to preventing racemization over extended periods. Current pricing trends reflect the compound's niche application status, with costs varying based on purity grades and order quantities.

Future research directions for 3-methyl-proline derivatives may include their application in RNA-targeting therapeutics and supramolecular chemistry constructs. The compound's structural features position it as a promising candidate for developing artificial enzyme scaffolds and biocompatible materials. As analytical techniques advance, researchers anticipate discovering new polymorphic forms or hydrate states that could further expand its utility spectrum.